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Compound of Interest

Compound Name: Methyl 2-(methylthio)propionate

CAS No.: 61366-76-5

Cat. No.: B3427704

Get Quote

Methyl 2-(methylthio)propionate (M2MTP; CAS 61366-76-5)[1] is a high-impact, sulfur-

containing ester widely utilized in flavor and fragrance formulations to impart ripe, tropical fruit

notes[2]. In medicinal chemistry and synthetic development, it serves as a versatile building

block for synthesizing complex thioether-containing therapeutics.

Because thioesters are highly susceptible to oxidation and isomeric contamination during

synthesis, relying on a single analytical technique can lead to false positives. This guide

provides an objective, data-driven comparison of M2MTP against structurally related

alternatives and establishes a self-validating spectroscopic protocol for its rigorous structural

characterization.

Spectroscopic Fingerprint & Self-Validating
Protocols
To ensure batch-to-batch consistency and structural integrity, a multi-modal spectroscopic

approach is required. The following protocols are designed as self-validating systems, where
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the physical preparation directly dictates the clarity of the analytical output.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality: 1H and 13C NMR provide definitive mapping of the carbon skeleton. The

-proton in M2MTP is highly sensitive to the combined electron-withdrawing effects of the
carbonyl and the thioether groups, making its chemical shift and splitting pattern a critical
diagnostic marker.

Protocol:

Dissolve 15–20 mg of the M2MTP sample in 0.6 mL of deuterated chloroform (CDCl

) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

Acquire 1H NMR at 400 MHz (16 scans, relaxation delay 1.0s) and 13C NMR at 100 MHz

(256 scans).

Validation: Confirm the diagnostic 1H signals: a singlet at ~2.15 ppm (S-CH

), a doublet at ~1.45 ppm (CH-CH

), a quartet at ~3.35 ppm (

-CH), and a singlet at ~3.75 ppm (O-CH

). The presence of the

-proton quartet strictly differentiates M2MTP from its

-disubstituted analogs.

Gas Chromatography-Mass Spectrometry (GC-MS)
Causality: Electron Ionization (EI) MS at 70 eV induces predictable fragmentation. The

-cleavage adjacent to the sulfur atom and carbonyl group is highly characteristic of

-thioesters, allowing for rapid identification of structural isomers.

Protocol:
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Dilute the sample to 1 mg/mL in GC-grade hexane to prevent column overloading.

Inject 1

L into a GC equipped with a non-polar capillary column (e.g., HP-5MS) using a split ratio
of 50:1. Program the oven from 50°C to 250°C at 10°C/min.

Validation: Identify the molecular ion (

) at m/z 134. The base peak must appear at m/z 75, corresponding to the

fragment resulting from the loss of the carbomethoxy radical (

, 59 Da).

Fourier-Transform Infrared (FT-IR) Spectroscopy
Causality: FT-IR via Attenuated Total Reflectance (ATR) rapidly confirms the presence of the

intact ester linkage without sample degradation or the need for solvent subtraction.

Protocol:

Apply a neat drop of M2MTP directly onto a clean diamond ATR crystal.

Collect 32 scans from 4000 to 400 cm

at a resolution of 4 cm

.

Validation: Ensure the presence of a strong, sharp carbonyl (C=O) stretching frequency at

~1735 cm

and C-O-C stretching bands between 1150–1200 cm

. Absence of broad bands above 3200 cm

validates the absence of hydrolyzed carboxylic acid impurities.

Comparative Analysis: M2MTP vs. Alternatives
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When selecting a thioester for formulation or chemical synthesis, scientists must weigh

volatility, steric hindrance, and organoleptic profiles. The table below objectively compares

M2MTP with two primary alternatives: Ethyl 2-methyl-2-(methylthio)propionate (E2M2MTP)[3]

and Methyl 3-(methylthio)propionate (M3MTP).

Parameter
Methyl 2-
(methylthio)propio
nate

Ethyl 2-methyl-2-
(methylthio)propio
nate

Methyl 3-
(methylthio)propio
nate

CAS Number 61366-76-5[1] 49773-24-2[3] 13532-18-8

Molecular Weight 134.20 g/mol 162.25 g/mol [3] 134.20 g/mol

Structural Feature -thioether, secondary

carbon

-thioether, tertiary

carbon

-thioether, primary

carbon

Diagnostic NMR -CH quartet (~3.35

ppm)

No

-proton (gem-dimethyl

singlet)

Two triplets (~2.6, 2.8

ppm)

Odor Profile
Ripe, tropical fruit,

sulfury[2]

Green, tropical fruit,

pineapple[4]

Sweet, pineapple,

savory

Steric Hindrance Moderate
High (gem-dimethyl

group)
Low

Primary Application
High-impact

flavor/fragrance[2]

Berry/Pineapple

formulations[4]

Savory and fruit

flavorings

Mechanistic Insights: E2M2MTP features a tertiary

-carbon, which sterically hinders nucleophilic attack at the adjacent carbonyl. This makes it
more chemically stable in aggressive formulation matrices but alters its volatility (XLogP3 ~1.8)
[3]. Conversely, M3MTP is a structural isomer of M2MTP but shifts the thioether to the

-position, drastically changing its MS fragmentation pattern (yielding a base peak at m/z 61 for

rather than m/z 75).
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Analytical Workflow Visualization
To ensure rigorous quality control, the following workflow demonstrates the logical progression

from sample preparation to final release, ensuring that chemical data aligns with organoleptic

expectations.

Sample Preparation
(M2MTP Aliquots)

GC-MS Profiling
(EI, 70 eV)

 Hexane Dilution

NMR Spectroscopy
(1H & 13C, CDCl3)

 CDCl3 + TMS

FT-IR (ATR)
Functional Groups

 Neat Sample

Data Synthesis &
Structural Validation

 m/z 134, 75  Chemical Shifts  C=O stretch

Organoleptic Evaluation
(Odor Profiling)

 Purity >99%

Quality Control
Release

 Pass

Click to download full resolution via product page

Fig 1: Multi-modal spectroscopic workflow for the structural validation of M2MTP.

References

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3427704/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-methyl-2-methylthio-propionate-a-comprehensive-comparison-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[2] Title: Methyl 2-(methylthio)propionate, 99%, Thermo Scientific Source: Fisher Scientific

URL:[Link]

[4] Title: ethyl 2-methyl-2-(methyl thio) propionate, 49773-24-2 Source: The Good Scents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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